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Compound of Interest

Compound Name: Metesind

Cat. No.: B1676346

1. Introduction

This document provides essential safety and logistical information for the handling and disposal
of Metesind, a potent, cytotoxic small molecule inhibitor. Adherence to these guidelines is
mandatory for all personnel working with this compound to minimize exposure risks and ensure
a safe laboratory environment.

2. Hazard Identification

Metesind is a highly potent compound with the following known hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): Presumed to be toxic upon ingestion, skin contact,
or inhalation.

« Skin Irritant: May cause significant skin irritation upon direct contact.

o Eye Irritant: May cause serious eye damage.

o Mutagenicity: Potential for causing genetic defects.

o Carcinogenicity: Suspected of causing cancer.

3. Personal Protective Equipment (PPE)
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Appropriate PPE is the primary barrier against exposure to Metesind. The following tables

outline the minimum required PPE for various tasks.

Table 1: PPE for Handling Solid Metesind (Weighing, Compounding)

PPE Component

Specification

Rationale

Gloves

Double-gloved with nitrile
gloves (ASTM D6319)

Prevents skin contact with the
potent compound. Double

gloving provides an extra layer
of protection against tears and

contamination.

Eye Protection

Chemical splash goggles
(ANSI Z87.1)

Protects eyes from airborne

powder and potential splashes.

Respiratory

NIOSH-approved N95 or

higher respirator

Prevents inhalation of fine

particles of the compound.

Lab Coat

Disposable, solid-front, back-

tying gown

Protects personal clothing and

skin from contamination.

Sleeve Covers

Disposable sleeve covers

Ensures complete arm
protection between the glove

and lab coat.

Table 2: PPE for Handling Metesind in Solution
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PPE Component

Specification

Rationale

Gloves

Double-gloved with nitrile
gloves (ASTM D6319)

Protects against splashes and

direct contact with the solution.

Eye Protection

Chemical splash goggles

Protects eyes from splashes of

(ANSI z87.1) the Metesind solution.
Disposable, solid-front, back- Protects personal clothing and
Lab Coat ) ] o
tying gown skin from contamination.
) Provides an additional layer of
) Full-face shield worn over .
Face Shield protection for the face and

goggles

neck from splashes.

4. Experimental Protocols

4.1. Weighing Solid Metesind

e Preparation: Don all PPE as specified in Table 1. Ensure a chemical fume hood is certified

and operational. Decontaminate the work surface with a suitable agent (e.g., 70% ethanol).

» Weighing:

o Perform all manipulations within the certified chemical fume hood.

o Use a dedicated, calibrated analytical balance.

o Carefully transfer the desired amount of Metesind powder to a tared weigh boat using a

clean spatula.

o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

e Post-Weighing:

o Securely cap the primary container of Metesind.

o Carefully transfer the weighed powder to the designated vessel for dissolution.
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o Decontaminate the spatula and weigh boat with a suitable solvent (e.g., isopropanol) and
dispose of them as hazardous waste.

o Wipe down the balance and surrounding surfaces within the fume hood.
4.2. Solubilizing Metesind

o Preparation: Don all PPE as specified in Table 2. Perform all work within a chemical fume
hood.

e Solubilization:
o Add the appropriate solvent (e.g., DMSO) to the vessel containing the weighed Metesind.
o Gently swirl or vortex the vessel until the compound is fully dissolved. Avoid splashing.
o Visually inspect the solution to ensure no particulates remain.

e Storage:

o Clearly label the vessel containing the Metesind solution with the compound name,
concentration, date, and user initials.

o Store the solution in a designated, secure location according to the compound's stability
requirements.

5. Disposal Plan
All materials contaminated with Metesind must be disposed of as hazardous chemical waste.

Table 3: Waste Streams for Metesind Disposal
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Waste Type Disposal Container Procedure

Includes contaminated gloves,
) Labeled, sealed, puncture- ] ) ]
Solid Waste ) weigh boats, pipette tips, and
proof container
lab coats.

) Includes unused Metesind
o Labeled, sealed, chemically- ) )
Liquid Waste ) ) solutions and contaminated
resistant container

solvents.
Labeled, puncture-proof Includes contaminated needles
Sharps Waste ] )
sharps container and syringes.

6. Emergency Procedures

o Skin Exposure: Immediately remove contaminated clothing. Wash the affected area with
soap and water for at least 15 minutes. Seek medical attention.

o Eye Exposure: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
e Spill:

o Small Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite).
Decontaminate the area with a suitable solvent. Dispose of all materials as hazardous

waste.

o Large Spill (outside fume hood): Evacuate the area immediately. Alert laboratory personnel
and the safety officer. Do not attempt to clean up the spill without appropriate respiratory

protection and training.
7. Workflow and Decision Making

The following diagram illustrates the decision-making process for handling Metesind.
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Caption: Workflow for selecting appropriate PPE and handling Metesind.
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 To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Metesind]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676346#personal-protective-equipment-for-
handling-metesind]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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